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For researchers, scientists, and drug development professionals navigating the complex
landscape of enterprise resource planning (ERP) systems, selecting the right platform is
paramount for operational excellence and regulatory compliance. This guide provides a
detailed comparison of SAP S/4AHANA with leading alternatives—Oracle ERP Cloud, Microsoft
Dynamics 365, and Infor CloudSuite—specifically within the life sciences context. The following
analysis, supported by case studies and performance metrics, aims to provide an objective
overview to inform your decision-making process.

Executive Summary

The life sciences industry faces unique challenges, including stringent regulatory requirements
(GxP, FDA 21 CFR Part 11), complex supply chains, and the critical need for data integrity and
traceability. Modern ERP systems are pivotal in addressing these challenges. SAP S/4AHANA
has established a strong foothold in this sector, with notable implementations at major
pharmaceutical companies. However, robust alternatives from Oracle, Microsoft, and Infor
present compelling value propositions. This guide will delve into the quantitative outcomes of
these implementations, the methodologies employed, and a visual representation of key
processes.

Performance Comparison: SAP S/4HANA vs.
Alternatives
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The following tables summarize quantitative data gathered from various case studies and
industry reports. It is important to note that publicly available, directly comparable quantitative
data is often limited. The presented data is based on reported outcomes and may vary
depending on the specific implementation scope and organizational context.

Table 1: SAP S/4AHANA Implementation Case Study Metrics
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Key Performance

Company . Metric Source/Notes
Indicator (KPI)
Consolidation of
o regional SAP
Reduction in SAP ) ) )
Astellas Pharma 84% instances into a single

transaction codes

global S/IAHANA

instance.[1]

Reduction in role-

Standardization and

) 74% simplification of user
related conflicts o
permissions.[1]
Reduction in standard Harmonization of
operating procedures 90% processes across 28

(SOPs)

EMEA countries.[1]

Employee hours

Genpact executed the

saved from UAT >4,000 hours majority of UAT
testing scripts.[1]

i Reduction in data From ~1 weekto < 1
Sanofi

refresh time

weekend

Implementation of
EPI-USE Labs' Data
Sync Manager™ Suite
for S/AHANA.[2]

Increased frequency

of data refreshes

From once per
semester to once

every three months

Improved agility in
providing up-to-date
data for testing and

development.[2]

Reduction in security

incidents

50%

Consolidation of
legacy systems and
updated access

management.[3]

Table 2: Alternative ERP Implementation Case Study Metrics in Life Sciences & Healthcare
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Ke
Companyl/indu J .
ERP System Performance Metric Source/Notes

stry )
Indicator (KPI)
o Automation and
Oracle Cloud Healthcare Reduction in _
) 30% streamlined
ERP Leader operational costs
workflows.[4]
Increase in Particularly in
process 50% materials
efficiency replenishment.[4]
Enhanced
Improvement in compliance
. 25% L
compliance rates monitoring and
automation.[4]
) o Reduction in Integrated CRM
Microsoft Mid-sized o ] )
) ) clinical site 35% for real-time
Dynamics 365 Biotech o ]
activation time collaboration.[5]
o Reduction in Real-time
) Mid-sized ) )
Infor CloudSuite ] production 30% tracking and
Manufacturing ) )
downtime automation.[6]
Improvement in Reduction in
supply chain 20% excess inventory
efficiency costs.[6]
Improvement in
, _ Faster
financial o
] 40% consolidation
reporting
speed.[6]
accuracy

Experimental Protocols: Implementation
Methodologies

The successful implementation of an ERP system in the highly regulated life sciences sector
requires a structured and validated approach. Each vendor and their implementation partners
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have developed specific methodologies to guide this process.

SAP SI4HANA: SAP Activate and V-Model for GxP

For the implementation of SAP S/4HANA in a GxP-regulated environment, a hybrid approach
combining SAP's standard methodology with industry-specific validation is common.

» SAP Activate Methodology: This is SAP's agile and prescriptive framework for SI4AHANA
implementation. It consists of six phases: Discover, Prepare, Explore, Realize, Deploy, and
Run.[7][8] It emphasizes a "fit-to-standard" approach, leveraging pre-configured business
processes.[8]

o V-Model for Validation: To meet GxP requirements, the SAP Activate methodology is often
integrated with a V-model validation framework, as suggested by GAMP®5 (Good
Automated Manufacturing Practice).[9][10] This ensures that for every step in the
development and configuration lifecycle, there is a corresponding testing and validation step.

» Implementation Partners: In the case studies of Astellas Pharma and Sanofi, implementation
partners like Genpact, Accenture, and KPMG played a crucial role in adapting the global
templates to local requirements and ensuring compliance.[5][11][12]

Oracle ERP Cloud: Oracle Unified Method (OUM)

Oracle provides the Oracle Unified Method (OUM) as its standard implementation
methodology.

o OUM Framework: OUM is a comprehensive framework that supports the entire lifecycle of
an Oracle product implementation.[13][14] It is built on industry standards and is designed to
be flexible and scalable.[14] The methodology is use-case driven and provides templates
and guidelines to manage project risks.

e Phased Approach: OUM structures projects into distinct phases such as Inception,
Elaboration, Construction, Transition, and Production.[13] This iterative and incremental
approach allows for continuous feedback and refinement.

Microsoft Dynamics 365: Partner-Driven Methodologies
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Microsoft's approach to Dynamics 365 implementation is heavily reliant on its network of
implementation partners.

» Tailored Methodologies: Partners often develop their own methodologies tailored to specific
industries, like life sciences. These methodologies typically encompass phases such as
analysis, design, development, deployment, and operation.

e Focus on GxP Compliance: For pharmaceutical and biotech companies, partners offer
specialized services to ensure the Dynamics 365 solution is validated and compliant with
GxP requirements, including support for electronic signatures and audit trails.[15]

Infor CloudSuite: Infor Delivery Method

Infor utilizes its own methodology, the Infor Delivery Method, for CloudSuite implementations.

o Structured Phases: This methodology guides the implementation through a series of well-
defined phases, starting with project planning and moving through data conversion, process
development, testing, and go-live.[16]

o Emphasis on Data and Training: A significant focus is placed on data migration and
cleansing, as well as comprehensive end-user training to ensure successful adoption.[16]

Visualizing Key Processes and Relationships

The following diagrams, created using the DOT language, illustrate key logical relationships
and workflows discussed in the context of ERP implementation in the life sciences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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